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Compound of Interest

Compound Name: N-Acetylpyrrolidine

Cat. No.: B1266023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetylpyrrolidine, a valuable

heterocyclic compound. This document outlines its fundamental chemical properties, synthesis

methodologies, and its emerging role in biochemical research, particularly in the context of

enzyme inhibition.

Core Chemical and Physical Properties
N-Acetylpyrrolidine, also known as 1-acetylpyrrolidine, is a derivative of the five-membered

nitrogen-containing heterocycle, pyrrolidine. Its core physicochemical properties are

summarized below.
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Property Value

CAS Number 4030-18-6

Molecular Formula C₆H₁₁NO

Molecular Weight 113.16 g/mol [1]

Boiling Point 105-107 °C at 15 mmHg

Density 1.02 g/cm³

Flash Point 91 °C

Refractive Index 1.4700-1.4800

Water Solubility Soluble

Appearance Colorless to light yellow clear liquid

Synthesis of N-Substituted-Acetylpyrrolidine
Derivatives: An Experimental Protocol
While specific protocols for the direct synthesis of N-Acetylpyrrolidine can vary, a general and

illustrative methodology for the preparation of N-substituted-2-acetylpyrrolidine derivatives has

been reported, which is highly relevant for research and development. This process typically

involves a two-step sequence: N-substitution of a proline derivative followed by a Grignard

reaction.[2]

Step 1: N-Substitution of Pyrrolidine-2-carboxylic acid
(L-proline)

Reaction Setup: Dissolve L-proline in a suitable basic solution.

Addition of Substituent: Introduce the desired substituting agent (e.g., benzyl chloride or tosyl

chloride) to the reaction mixture.

Esterification: Following the N-substitution, convert the carboxylic acid to a methyl ester by

first treating it with a chlorinating agent to form the acid chloride, followed by the addition of

methanol. This yields the N-substituted-2-(carbomethoxy)pyrrolidine intermediate.
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Step 2: Grignard Reaction
Preparation of Grignard Reagent: Prepare methyl magnesium iodide by reacting magnesium

turnings with methyl iodide in dry ether.

Reaction with Intermediate: Treat the N-substituted-2-(carbomethoxy)pyrrolidine intermediate

from Step 1 with the freshly prepared Grignard reagent.

Workup and Purification: Upon completion of the reaction, perform an appropriate aqueous

workup and purify the resulting N-substituted-2-acetylpyrrolidine product, typically using

column chromatography.

The following diagram illustrates the general workflow for this synthesis.

General Synthesis Workflow for N-Substituted-Acetylpyrrolidine Derivatives
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General synthesis workflow.

Biological Activity and Signaling Pathways
Derivatives of N-acetylpyrrolidine have demonstrated notable biological activity, particularly

as inhibitors of carbohydrate-hydrolyzing enzymes such as α-glucosidase and α-amylase.[2][3]

[4][5] These enzymes play a crucial role in the digestion of carbohydrates and are significant

targets in the management of type 2 diabetes mellitus.

The inhibitory action of N-acetylpyrrolidine derivatives on these enzymes represents a key

mechanism for controlling postprandial hyperglycemia. Kinetic studies have indicated that

these compounds can act as mixed-type inhibitors, meaning they can bind to both the free

enzyme and the enzyme-substrate complex.[2][3]
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The diagram below conceptualizes the inhibitory effect of N-acetylpyrrolidine derivatives on

the enzymatic breakdown of carbohydrates.

Inhibition of Carbohydrate-Hydrolyzing Enzymes by N-Acetylpyrrolidine Derivatives
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Enzyme inhibition pathway.

Spectroscopic Data
The structural elucidation of N-Acetylpyrrolidine is supported by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR data are available for

N-Acetylpyrrolidine, providing detailed information about its molecular structure and the

chemical environment of its atoms.[1]
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Infrared (IR) Spectroscopy: IR spectra of N-Acetylpyrrolidine are available, showing

characteristic absorption bands corresponding to its functional groups.[6]

Mass Spectrometry (MS): Mass spectral data, including GC-MS analysis, has been reported

for N-Acetylpyrrolidine, confirming its molecular weight and fragmentation patterns.[1][7]

This compilation of data underscores the well-characterized nature of N-Acetylpyrrolidine,

making it a reliable compound for further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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